3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide

• IUPAC Name: 3-ethoxy-N-(3-imidazol-1-ylpropyl)benzamide
• InChI: InChI=1S/C15H19N3O2/c1-2-20-14-6-3-5-13(11-14)15(19)17-7-4-9-18-10-8-16-12-18/h3,5-6,8,10-12H,2,4,7,9H2,1H3,(H,17,19)
• InChI Key: HGGOERKJIUISDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NCCCN2C=CN=C2
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of imidazole-based molecules and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide involves the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of certain enzymes involved in the synthesis of DNA and RNA, leading to the inhibition of cell proliferation. Additionally, this compound has been shown to bind to specific receptors in the body, leading to the inhibition of inflammation and other physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide are diverse and complex. This compound has been shown to inhibit the growth of various fungal and viral pathogens, making it a potential candidate for the development of new antifungal and antiviral drugs. Additionally, this compound has been shown to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide in lab experiments include its high potency and selectivity, making it a useful tool for studying specific physiological processes. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle and analyze it.

Future Directions

There are several future directions for research on 3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide. One area of research is the development of new therapeutic applications for this compound, particularly in the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to better understand the mechanism of action and physiological effects of this compound, as well as its potential toxicity and safety in humans. Finally, the development of new synthesis methods and analytical techniques for this compound could lead to more efficient and cost-effective production and analysis.

Scientific Research Applications

3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antifungal, antiviral, and anti-inflammatory properties. Additionally, this compound has been investigated for its potential use in the treatment of cancer and neurodegenerative diseases.